Cas no 2171648-99-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid
• CAS No: 2171648-99-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5955778
• PubChem ID: 165813048
• Update Time: 2025-06-30

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid
• EN300-1524463
• 2171648-99-8
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]methyl}-3-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-17(2)22(26(32)33)15-29-25(31)24(14-28(3,4)5)30-27(34)35-16-23-20-12-8-6-10-18(20)19-11-7-9-13-21(19)23/h6-13,17,22-24H,14-16H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： XNPQWNZBYVTGME-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)C(C)C)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic Acid (CAS No. 2171648-99-8)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171648-99-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety and an amide functional group. The presence of these structural features not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The fluorene moiety, a fused tricyclic aromatic system, is well-known for its stability and rigidity, which makes it an excellent scaffold for designing biologically active molecules. In particular, the 9H-fluoren-9-ylmethoxycarbonyl group introduces a protective acetyl group that can be selectively removed under specific conditions, allowing for further functionalization. This property is particularly valuable in peptide synthesis and drug development, where protecting groups are often employed to prevent unwanted side reactions.

The amide functional group in the molecule plays a crucial role in modulating its interactions with biological targets. Amides are commonly found in proteins and peptides, making them ideal candidates for designing molecules that can mimic or interfere with natural biological processes. The specific arrangement of the 4,4-dimethylpentanamidomethyl and 3-methylbutanoic acid side chains further enhances the compound's potential as a pharmacophore. These side chains contribute to the molecule's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this compound and biological targets. Studies have shown that the fluorene moiety can interact with hydrophobic pockets in proteins, while the amide group can form hydrogen bonds with polar residues. These interactions are essential for designing molecules with high affinity and selectivity.

The methoxycarbonyl group serves as a protecting group for the amine functionality, which can be selectively removed using mild acidic conditions. This property makes the compound a versatile building block for synthesizing more complex molecules, such as peptidomimetics and protease inhibitors. The ability to modify the amine group allows researchers to fine-tune the pharmacological properties of the compound, making it suitable for various therapeutic applications.

In addition to its structural complexity, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid exhibits interesting physicochemical properties. Its high molecular weight and lipophilicity make it a promising candidate for oral administration. Furthermore, the presence of multiple chiral centers provides opportunities for developing enantiomerically pure forms of the compound, which can exhibit improved pharmacological activity and reduced side effects.

Current research in medicinal chemistry has focused on leveraging the unique structural features of this compound to develop novel therapeutics. For instance, studies have explored its potential as an inhibitor of proteases involved in inflammatory diseases. The fluorene scaffold has been shown to enhance binding affinity to these enzymes, while the amide group can be modified to optimize selectivity. These findings highlight the compound's potential as a lead molecule for drug development.

Another area of interest is the use of this compound in peptide mimetics. Peptides are an important class of therapeutic agents due to their high specificity and biological activity. However, their susceptibility to enzymatic degradation limits their clinical use. By designing molecules that mimic peptide structures but are more resistant to degradation, researchers can develop more stable and effective drugs. The fluorene moiety provides a rigid scaffold that can mimic peptide backbones, while the amide group allows for interactions with peptide-binding sites.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve synthetic efficiency but also enhance scalability, which is crucial for industrial production.

From a regulatory perspective, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid must meet stringent quality standards before it can be used in clinical trials or commercial products. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and purity. Additionally, stability studies are conducted to assess its shelf life under various storage conditions.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemistry. For example, its rigid structure makes it suitable for designing organic semiconductors or liquid crystals used in electronic devices. Furthermore, modifications to its functional groups could enhance its efficacy as a plant growth regulator or pest control agent.

In conclusion,2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidomethyl}-3-methylbutanoic acid (CAS No. 2171648-99-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutics targeting various diseases. Ongoing research continues to explore its applications in drug discovery and beyond, highlighting its importance as a building block for future innovations.